BPH-652
BPH-652
Brand Name:
Vulcanchem
CAS No.:
157124-84-0
VCID:
VC21314828
InChI:
InChI=1S/C16H19O7PS.3K/c17-24(18,19)16(25(20,21)22)11-5-7-13-6-4-10-15(12-13)23-14-8-2-1-3-9-14;;;/h1-4,6,8-10,12,16H,5,7,11H2,(H2,17,18,19)(H,20,21,22);;;/q;3*+1/p-3
SMILES:
C1=CC=C(C=C1)OC2=CC=CC(=C2)CCCC(P(=O)([O-])[O-])S(=O)(=O)[O-].[K+].[K+].[K+]
Molecular Formula:
C16H16K3O7PS
Molecular Weight:
500.6 g/mol
BPH-652
CAS No.: 157124-84-0
Cat. No.: VC21314828
Molecular Formula: C16H16K3O7PS
Molecular Weight: 500.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 157124-84-0 |
|---|---|
| Molecular Formula | C16H16K3O7PS |
| Molecular Weight | 500.6 g/mol |
| IUPAC Name | tripotassium;4-(3-phenoxyphenyl)-1-phosphonatobutane-1-sulfonate |
| Standard InChI | InChI=1S/C16H19O7PS.3K/c17-24(18,19)16(25(20,21)22)11-5-7-13-6-4-10-15(12-13)23-14-8-2-1-3-9-14;;;/h1-4,6,8-10,12,16H,5,7,11H2,(H2,17,18,19)(H,20,21,22);;;/q;3*+1/p-3 |
| Standard InChI Key | DRADVLDMPYYQDB-UHFFFAOYSA-K |
| SMILES | C1=CC=C(C=C1)OC2=CC=CC(=C2)CCCC(P(=O)([O-])[O-])S(=O)(=O)[O-].[K+].[K+].[K+] |
| Canonical SMILES | C1=CC=C(C=C1)OC2=CC=CC(=C2)CCCC(P(=O)([O-])[O-])S(=O)(=O)[O-].[K+].[K+].[K+] |
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